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The emergence of N-nitrosamine impurities in pharmaceutical products, such as N-nitroso-
vortioxetine in vortioxetine hydrobromide, has necessitated the development of highly
sensitive and specific analytical methods for their detection and quantification at trace levels.[1]
[2] N-nitroso-vortioxetine is a nitrosamine impurity that can form during the synthesis,
storage, or handling of Vortioxetine, an antidepressant medication.[3] Regulatory bodies like
the FDA and EMA have imposed strict limits on such impurities due to their potential health
risks, making robust analytical testing crucial for patient safety.[3][4]

This guide provides a comparative overview of a validated Ultra-Fast Liquid Chromatography-
Mass Spectrometry (UFLC-MS) method for the analysis of N-nitroso-vortioxetine, presenting
its performance data against the backdrop of more conventional high-resolution mass
spectrometry (HRMS) techniques often employed for nitrosamine analysis. The data and
protocols presented are derived from published studies to assist researchers, scientists, and
drug development professionals in their analytical endeavors.

Comparison of Analytical Methods
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While high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) are

commonly used for the analysis of Nitrosamine Drug Substance Related Impurities (NDSRIS)

due to their high sensitivity and specificity, a validated UFLC-MS method using a single

guadrupole mass spectrometer offers a practical, reliable, and cost-effective alternative for

routine analysis.[1] The following table summarizes the performance data of such a UFLC-MS

method.

Parameter

UFLC-MS with Single General High-Resolution MS

Quadrupole

(HRMS/MS-MS)

Generally low, capable of sub-

Limit of Detection (LOD) 0.660 ppm ]
ppm detection
o o Generally low, capable of sub-
Limit of Quantification (LOQ) 1.995 ppm o
ppm quantification
Linearity (Correlation ]
0.99964 Typically = 0.99

Coefficient, r?)

Accuracy (% Recovery)

92.42% to 104.54%

Typically within 80-120%

Precision (% RSD)

1.07%

Typically < 15%

Instrumentation Cost

Lower

Higher

Ease of Use for Routine

Analysis

More accessible

Can be more complex

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of N-nitroso-vortioxetine

in a drug substance, from sample preparation to data analysis.
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Caption: Workflow for N-nitroso-vortioxetine analysis.
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Experimental Protocols

The following section details the methodologies for the UFLC-MS analysis of N-nitroso-
vortioxetine.

UFLC-MS Method with Single Quadrupole Detector

This method is designed for the quantification of N-nitroso-vortioxetine in Vortioxetine
Hydrobromide API.[1]

a. Materials and Reagents:

» Vortioxetine Hydrobromide sample

» N-Nitroso-Vortioxetine Impurity reference standard

e Methanol (LCMS grade)

e Formic acid (LCMS grade)

o Ammonium acetate (LCMS grade)

o Milli-Q Water

b. Sample and Standard Preparation:

e Diluent: A mixture of Milli-Q water and methanol (90:10 v/v).

o Test Solution Preparation: Accurately weigh and transfer 50.0 mg of the test sample into a 25
mL volumetric flask. Dissolve and dilute to the volume with the diluent. Filter the solution
through a 0.22 um PVDF syringe filter into an HPLC vial. The final concentration of
Vortioxetine will be approximately 2.0 mg/mL.[1]

o Standard Solution Preparation: Prepare a standard solution of N-Nitroso-Vortioxetine with a
concentration of 0.04 pg/mL with respect to the test concentration.[1]

c. Chromatographic Conditions:

¢ Instrument: UFLC-MS system with a single quadrupole mass spectrometer.
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e Column: ACQUITY CSH™ 2.1 um Phenyl-Hexyl, 100 mm length, and 1.7 micron particle
size.[1]

» Mobile Phase A: 0.1% formic acid and 10 mM ammonium acetate in water.[1]
e Mobile Phase B: Methanol.[1]

o Gradient Program:

[¢]

0.01 min: 95% A, 5% B

[e]

1.50 min: 5% A, 95% B

o

3.00 min: 5% A, 95% B

[¢]

3.50 min: 95% A, 5% B

[¢]

5.00 min: 95% A, 5% B

e Flow Rate: 0.4 mL/min

e Column Temperature: 40°C

e Injection Volume: 5.0 pL

d. Mass Spectrometry Conditions:

* lonization Mode: Positive

o Detection Mode: Selected lon Monitoring (SIM)
o Target m/z: 328 for N-Nitroso-Vortioxetine[1]

e. Method Validation: The method was validated according to the International Council for
Harmonisation (ICH) Q2(R2) guidelines for specificity, precision, limit of detection, limit of
quantitation, linearity, accuracy, and robustness.[1]

Signaling Pathways and Logical Relationships
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The primary concern with N-nitroso-vortioxetine is its classification as a potential carcinogen,
a characteristic of many nitrosamine compounds. The analytical methods described are not
directly related to signaling pathways but are crucial for ensuring the safety of the final drug
product by controlling the levels of such impurities.

The logical relationship in the cross-validation of these analytical procedures is to ensure that
any developed method is fit for its intended purpose, providing accurate and reliable results
that are comparable across different laboratories and instrumentation.

Key Validation Parameters

Robustness
LOD/LOQ
Precision
Accuracy

Linearity

Specificity

l Analytical Method = is assessed by =©Mp Fit for Purpose

Click to download full resolution via product page

Caption: Logic of analytical method validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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